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Compound of Interest

Compound Name:
1-Methyl-2,7-dinitro-9H-fluoren-9-

one

CAS No.: 61944-76-1

Cat. No.: B14563494

Get Quote

In the realm of synthetic chemistry and materials science, the physical properties of a

compound serve as critical gatekeepers for its identification, purity assessment, and potential

applications. Among these, the melting point stands as a fundamental and highly informative

characteristic. This guide provides a comparative analysis of the melting point for 2,7-dinitro-

9H-fluoren-9-one and its structural analogs, offering insights into the impact of functional group

modifications on this key physical property.

While the specific melting point for 1-Methyl-2,7-dinitro-9H-fluoren-9-one is not readily

available in surveyed literature, a comparative study of its parent and related structures

provides an invaluable frame of reference for any future characterization.

The Foundational Role of Melting Point Analysis
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a narrow temperature range.

The presence of impurities typically depresses the melting point and broadens the melting

range. Therefore, accurate melting point determination is a primary method for:
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Compound Identification: Comparing the experimentally determined melting point with

literature values can help to confirm the identity of a synthesized compound.

Purity Assessment: A sharp melting point close to the literature value is a strong indication of

high purity.

The melting point is intrinsically linked to the strength of the intermolecular forces within the

crystal lattice. Factors such as molecular symmetry, polarity, and the ability to form hydrogen

bonds all play a significant role.

A Comparative Analysis of Fluorenone Derivatives
The 9H-fluoren-9-one scaffold is a versatile building block in the synthesis of various functional

materials, including those with applications in organic electronics and pharmaceuticals.[1][2]

The addition of functional groups to this core structure can significantly alter its physical

properties. Here, we compare the parent compound, 9H-fluoren-9-one, with its dinitro and

trinitro derivatives.

9H-Fluoren-9-one: The parent compound is a yellow crystalline solid.[3] Its melting point

provides a baseline for understanding the effects of substitution.

2,7-Dinitro-9H-fluoren-9-one: The addition of two nitro groups significantly increases the

molecular weight and polarity of the molecule. The strong electron-withdrawing nature of the

nitro groups can lead to enhanced intermolecular dipole-dipole interactions and potentially

more efficient crystal packing, which would be expected to raise the melting point

considerably compared to the parent fluorenone.

2,4,7-Trinitro-9H-fluoren-9-one: Further nitration would be expected to increase the melting

point even more due to the cumulative effects of increased molecular weight and polarity.

The hypothetical introduction of a methyl group in 1-Methyl-2,7-dinitro-9H-fluoren-9-one
would introduce a less polar, sterically bulkier group. This could potentially disrupt the crystal

lattice packing, leading to a melting point that might be slightly lower than that of 2,7-dinitro-9H-

fluoren-9-one, depending on the interplay between the added bulk and any minor changes in

intermolecular forces.
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Comparative Data Summary
The following table summarizes the key physical properties of the selected fluorenone

derivatives, providing a clear comparison of their melting points.

Compound
Name

Chemical
Structure

Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

9H-Fluoren-9-

one
C₁₃H₈O 180.20 80-84[3][4][5][6]

2,7-Dinitro-9H-

fluoren-9-one
C₁₃H₆N₂O₅ 270.20 292-295[7]

2,4,7-Trinitro-9H-

fluoren-9-one
C₁₃H₅N₃O₇ 315.19 176-178[8]

Experimental Protocol for Accurate Melting Point
Determination
The following protocol outlines a standardized procedure for obtaining reliable melting point

data. This self-validating system ensures accuracy and reproducibility.

Instrumentation: A digital melting point apparatus with a variable heating rate and a magnified

viewing window is required.

Procedure:

Sample Preparation:
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Ensure the sample is completely dry and homogenous. If necessary, recrystallize the

compound to achieve high purity.

Finely crush a small amount of the sample into a powder. The consistency of the sample is

crucial for uniform heat transfer.

Pack the powdered sample into a capillary tube to a height of 2-3 mm. Tightly packing the

sample prevents air pockets and ensures accurate temperature reading.

Determination:

Place the capillary tube into the heating block of the melting point apparatus.

Set an initial rapid heating rate to quickly approach the expected melting point (e.g., 10-20

°C/minute).

Approximately 20-30 °C below the expected melting point, reduce the heating rate to 1-2

°C/minute. A slow heating rate is critical for allowing the system to reach thermal

equilibrium, ensuring the temperature of the heating block accurately reflects the

temperature of the sample.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample has melted (the completion of melting). This

range is the melting point of the sample.

Validation:

Perform the determination in triplicate to ensure reproducibility.

If the melting range is broad (>2 °C), it may indicate the presence of impurities, and further

purification of the sample is recommended.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the determination of a compound's

melting point.
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Caption: Workflow for accurate melting point determination.

Conclusion
The melting point is a critical parameter in the characterization of chemical compounds. The

significant increase in melting point from 9H-fluoren-9-one to 2,7-dinitro-9H-fluoren-9-one

demonstrates the profound impact of nitro group substitution on the intermolecular forces within

the crystal lattice. While the melting point of 2,4,7-trinitro-9H-fluoren-9-one is lower than the

dinitro derivative, which may seem counterintuitive, it highlights the complex interplay between

molecular symmetry, polarity, and crystal packing that ultimately determines the melting point.

For any novel compound, such as 1-Methyl-2,7-dinitro-9H-fluoren-9-one, a carefully

executed melting point determination, as outlined in this guide, will be an essential first step in

its comprehensive characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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